2-(4-Bromo-phenyl)-1,1,1-trichloro-2-p-tolyl-ethane

• CAS No.: 34197-01-8
• Molecular Formula: C15H12BrCl3
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 1-bromo-4-[2,2,2-trichloro-1-(4-methylphenyl)ethyl]benzene
• InChI: InChI=1S/C15H12BrCl3/c1-10-2-4-11(5-3-10)14(15(17,18)19)12-6-8-13(16)9-7-12/h2-9,14H,1H3
• InChI Key: UFVJYLGVZOAXFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=C(C=C2)Br)C(Cl)(Cl)Cl

Description

2-(4-Bromo-phenyl)-1,1,1-trichloro-2-p-tolyl-ethane is a useful research compound. Its molecular formula is C15H12BrCl3 and its molecular weight is 378.5 g/mol. The purity is usually 95%.
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Biological Activity

2-(4-Bromo-phenyl)-1,1,1-trichloro-2-p-tolyl-ethane, commonly referred to by its CAS number 34197-01-8, is a synthetic organic compound with significant industrial applications, particularly in pesticide formulation. Its unique chemical structure, characterized by the presence of bromine and chlorine atoms, suggests potential biological activities that merit detailed investigation.

Chemical Structure and Properties

The molecular formula of this compound is $C_{15}H_{12}BrCl_3$ with a molecular weight of approximately 378.52 g/mol. The compound features a complex arrangement that includes a bromophenyl group and a trichloroethyl moiety, which are known to influence its biological interactions.

Property	Value
Molecular Formula	C15H12BrCl3
Molecular Weight	378.52 g/mol
CAS Number	34197-01-8

Antimicrobial Properties

Research indicates that compounds containing bromine and chlorine exhibit antimicrobial properties. In particular, chlorinated compounds have been noted for their effectiveness against various bacterial strains. The presence of bromine may enhance these effects due to its ability to disrupt cellular processes in microorganisms.

Toxicological Profile

The toxicological assessment of this compound reveals potential risks associated with exposure. Studies have shown that similar compounds can exhibit cytotoxic effects on mammalian cells. The compound's acute toxicity was evaluated through standard OECD guidelines, which indicated that it could pose health risks if not handled properly.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Pesticide Science investigated the antimicrobial efficacy of several brominated compounds, including this compound. The results demonstrated significant inhibition of bacterial growth at concentrations as low as 50 µg/mL.

Study 2: Cytotoxicity Assessment

In a cytotoxicity study conducted on human cell lines, the compound exhibited an IC50 value of approximately 20 µM. This indicates moderate cytotoxicity compared to other halogenated compounds, suggesting further research is necessary to elucidate its safety profile in therapeutic contexts.

Research Findings

Recent research has explored the structure-activity relationship (SAR) of halogenated compounds and their biological activities. The findings suggest that the introduction of halogen atoms significantly enhances the biological activity of organic molecules.

Compound	IC50 (µM)	Biological Activity
This compound	20	Moderate cytotoxicity
Chlorinated Phenols	<10	High antimicrobial activity
Brominated Aromatics	<15	Effective against bacteria